Cas no 1448067-49-9 (N-cyclopropyl-5-[(2-fluorophenyl)methylsulfonylmethyl]furan-2-carboxamide)

• Product Name: N-cyclopropyl-5-[(2-fluorophenyl)methylsulfonylmethyl]furan-2-carboxamide
• CAS No: 1448067-49-9
• MF: C₁₆H₁₆FNO₄S
• MW: 337.365946769714
• CID: 5914962
• PubChem ID: 71794687
• Update Time: 2025-10-28

N-cyclopropyl-5-[(2-fluorophenyl)methylsulfonylmethyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024545423
• N-cyclopropyl-5-[(2-fluorophenyl)methylsulfonylmethyl]furan-2-carboxamide
• 1448067-49-9
• N-cyclopropyl-5-{[(2-fluorophenyl)methanesulfonyl]methyl}furan-2-carboxamide
• N-cyclopropyl-5-(((2-fluorobenzyl)sulfonyl)methyl)furan-2-carboxamide
• F6253-3665

• Inchi： 1S/C16H16FNO4S/c1-23(20,21)15(11-4-2-3-5-12(11)17)13-8-9-14(22-13)16(19)18-10-6-7-10/h2-5,8-10,15H,6-7H2,1H3,(H,18,19)
• InChI Key： RXIVFGMCLLVGIU-UHFFFAOYSA-N
• SMILES： O1C(C(C2=CC=CC=C2F)S(C)(=O)=O)=CC=C1C(NC1CC1)=O

Computed Properties

• Exact Mass: 337.07840733g/mol
• Monoisotopic Mass: 337.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.8Ų

Additional information on N-cyclopropyl-5-[(2-fluorophenyl)methylsulfonylmethyl]furan-2-carboxamide

Research Briefing on N-cyclopropyl-5-[(2-fluorophenyl)methylsulfonylmethyl]furan-2-carboxamide (CAS: 1448067-49-9)

N-cyclopropyl-5-[(2-fluorophenyl)methylsulfonylmethyl]furan-2-carboxamide (CAS: 1448067-49-9) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furan-2-carboxamide scaffold and cyclopropyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-cyclopropyl-5-[(2-fluorophenyl)methylsulfonylmethyl]furan-2-carboxamide involves a multi-step process that includes the introduction of the fluorophenylmethylsulfonylmethyl group and the cyclopropylamide moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity of the compound, ensuring its suitability for further investigation.

Pharmacological evaluations of N-cyclopropyl-5-[(2-fluorophenyl)methylsulfonylmethyl]furan-2-carboxamide have revealed its activity against specific biological targets. Preliminary in vitro studies indicate that the compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been studied to assess its viability as a drug candidate.

Recent research has also explored the mechanism of action of N-cyclopropyl-5-[(2-fluorophenyl)methylsulfonylmethyl]furan-2-carboxamide. Molecular docking studies and binding assays have provided insights into its interactions with target proteins, highlighting its specificity and potency. These findings are crucial for understanding the compound's therapeutic potential and for guiding the design of derivatives with enhanced efficacy and reduced side effects.

In conclusion, N-cyclopropyl-5-[(2-fluorophenyl)methylsulfonylmethyl]furan-2-carboxamide (CAS: 1448067-49-9) represents a promising avenue for drug discovery in the chemical biology and medicinal chemistry fields. Ongoing research aims to further elucidate its pharmacological properties, optimize its synthetic route, and evaluate its safety and efficacy in vivo. The compound's unique structural features and biological activity make it a valuable subject for future studies, with potential implications for the development of new therapeutic agents.